Cas no 65609-28-1 ((2H-1,3-benzodioxol-5-yl)methylurea)

(2H-1,3-Benzodioxol-5-yl)methylurea is a synthetic organic compound featuring a benzodioxole core substituted with a methylurea moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The benzodioxole group enhances metabolic stability, while the urea functionality offers hydrogen-bonding capabilities, making it a versatile intermediate for designing biologically active molecules. Its well-defined chemical properties facilitate precise modifications, enabling targeted synthesis of derivatives with optimized pharmacological or pesticidal profiles. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in exploratory and developmental studies. Further research may explore its role as a scaffold for enzyme inhibitors or bioactive agents.
(2H-1,3-benzodioxol-5-yl)methylurea structure
65609-28-1 structure
Product Name:(2H-1,3-benzodioxol-5-yl)methylurea
CAS No:65609-28-1
MF:C9H10N2O3
MW:194.187302112579
CID:883046
Update Time:2026-04-29

(2H-1,3-benzodioxol-5-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-ylmethyl)urea
    • (4-methyl-2-oxochromen-7-yl) octadecanoate
    • < 3.4-Methylendioxy-benzyl> -bernsteinsaeure
    • 1-(benzo[d][1,3]dioxol-5-ylmethyl)urea
    • 2-piperonylsuccinic acid
    • AC1L61I9
    • AC1Q5V8N
    • AG-J-25118
    • AR-1C5996
    • benzo[1,3]dioxol-5-ylmethyl-succinic acid
    • benzo[1,3]dioxol-5-ylmethyl-urea
    • CHEMBL1684097
    • CTK5A6840
    • N'(3,4-methylenedioxybenzyl) urea
    • NSC140905
    • Piperonyl-bernsteinsaeure
    • piperonyl-succinic acid
    • (2H-1,3-benzodioxol-5-yl)methylurea

Computed Properties

  • Exact Mass: 442.30846

Experimental Properties

  • PSA: 52.6
  • LogP: 1.67480

(2H-1,3-benzodioxol-5-yl)methylurea Pricemore >>

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Additional information on (2H-1,3-benzodioxol-5-yl)methylurea

Professional Introduction to (2H-1,3-benzodioxol-5-yl)methylurea (CAS No. 65609-28-1)

Compound (2H-1,3-benzodioxol-5-yl)methylurea, identified by the CAS number 65609-28-1, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the benzodioxole class, a scaffold known for its diverse biological activities and potential applications in medicinal chemistry. The benzodioxole moiety, characterized by its oxygen-containing aromatic ring system, has garnered considerable attention due to its role in various pharmacological contexts.

The structural integrity of (2H-1,3-benzodioxol-5-yl)methylurea is defined by its core benzodioxole ring fused with a methylurea substituent at the 5-position. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation. The urea functional group is particularly noteworthy, as it is frequently employed in drug design due to its ability to form hydrogen bonds and modulate biological targets.

In recent years, there has been a surge in research focusing on benzodioxole derivatives due to their reported bioactivities. Studies have highlighted the potential of these compounds in addressing various therapeutic challenges, including neurological disorders and infectious diseases. The< strong> (2H-1,3-benzodioxol-5-yl)methylurea structure has been explored for its interactions with biological receptors and enzymes, which may lead to novel therapeutic interventions.

One of the most compelling aspects of (2H-1,3-benzodioxol-5-yl)methylurea is its versatility in drug development. Researchers have leveraged its scaffold to design molecules with enhanced affinity and selectivity for specific targets. For instance, modifications to the benzodioxole ring and the urea moiety have yielded compounds with promising anti-inflammatory and antimicrobial properties. These findings underscore the importance of (2H-1,3-benzodioxol-5-yl)methylurea as a building block in medicinal chemistry.

The pharmacological profile of this compound has been further elucidated through computational studies and experimental assays. Molecular docking simulations have suggested that (2H-1,3-benzodioxol-5-yl)methylurea can interact with key proteins involved in disease pathways. This has prompted investigations into its potential as an inhibitor or modulator of these pathways. Additionally, in vitro studies have demonstrated its ability to modulate enzyme activity and receptor binding, providing insights into its mechanism of action.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2H-1,3-benzodioxol-5-yl)methylurea derivatives. These synthetic strategies have not only improved yields but also allowed for the introduction of diverse functional groups at strategic positions within the molecule. Such flexibility is crucial for optimizing pharmacokinetic properties and enhancing therapeutic efficacy.

The exploration of (2H-1,3-benzodioxol-5-yl)methylurea extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly interested in novel scaffolds that can be rapidly optimized for clinical use. The benzodioxole-based compounds, including (2H-1,3-benzodioxol-5-yl)methylurea, represent a fertile ground for innovation.

In conclusion, (2H-1,3-benzodioxol-5-yl)methylurea (CAS No. 65609-28-1) is a compound of considerable interest in chemical and pharmaceutical research. Its unique structure and demonstrated bioactivities make it a promising candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.

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